Cas no 2090125-43-0 ((3-fluoro-5-methylthiophen-2-yl)methanol)
(3-fluoro-5-methylthiophen-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenemethanol, 3-fluoro-5-methyl-
- (3-fluoro-5-methylthiophen-2-yl)methanol
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- MDL: MFCD30613450
- Inchi: 1S/C6H7FOS/c1-4-2-5(7)6(3-8)9-4/h2,8H,3H2,1H3
- InChI Key: ZELZBQBGLCDUET-UHFFFAOYSA-N
- SMILES: C1(CO)SC(C)=CC=1F
(3-fluoro-5-methylthiophen-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-264124-1.0g |
(3-fluoro-5-methylthiophen-2-yl)methanol |
2090125-43-0 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-264124-1g |
(3-fluoro-5-methylthiophen-2-yl)methanol |
2090125-43-0 | 1g |
$0.0 | 2023-09-14 |
(3-fluoro-5-methylthiophen-2-yl)methanol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (3-fluoro-5-methylthiophen-2-yl)methanol
Comprehensive Overview of (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0): Properties, Applications, and Industry Insights
The compound (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0) is a fluorinated thiophene derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this molecule serves as a versatile intermediate for synthesizing biologically active compounds. Its thiophene core and fluorine substitution contribute to enhanced metabolic stability and binding affinity, making it a valuable asset in modern medicinal chemistry.
In recent years, the surge in AI-driven drug design and high-throughput screening has amplified the need for specialized heterocyclic compounds like (3-fluoro-5-methylthiophen-2-yl)methanol. Researchers frequently search for "fluorinated thiophene applications" or "CAS 2090125-43-0 solubility," reflecting its relevance in optimizing drug candidates. The compound’s lipophilicity and hydrogen-bonding capacity, attributed to the hydroxymethyl group, further expand its utility in fragment-based drug discovery.
From a synthetic perspective, 2090125-43-0 is often employed in cross-coupling reactions and click chemistry, aligning with the industry’s shift toward sustainable methodologies. Queries such as "green synthesis of fluorinated thiophenes" highlight the growing emphasis on eco-friendly processes. Its compatibility with Pd-catalyzed reactions and microwave-assisted synthesis underscores its adaptability to cutting-edge techniques.
The agrochemical sector also benefits from (3-fluoro-5-methylthiophen-2-yl)methanol, particularly in developing crop protection agents. The fluoro-methylthiophene moiety imparts resistance to enzymatic degradation, a feature highly sought after in pesticide formulations. Trending searches like "thiophene derivatives in agriculture" or "CAS 2090125-43-0 suppliers" indicate robust market interest.
Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and LC-MS, ensuring purity for critical applications. Discussions around "HPLC methods for fluorinated heterocycles" or "2090125-43-0 stability data" are common in quality control forums, reflecting its niche yet vital role.
In summary, (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0) exemplifies the intersection of innovation and practicality in organic synthesis. Its multifaceted applications—from drug development to material science—position it as a cornerstone in contemporary research, driven by evolving industrial demands and technological advancements.
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